Potassium (2-chloropyridin-4-yl)trifluoroborate
Overview
Description
Potassium (2-chloropyridin-4-yl)trifluoroborate, also known as KCTF, is a chemical compound that has gained significant attention in the scientific research community due to its unique properties and potential applications. KCTF is a boron-containing compound that is widely used in organic synthesis, catalysis, and medicinal chemistry.
Mechanism of Action
The mechanism of action of Potassium (2-chloropyridin-4-yl)trifluoroborate is not well understood. However, it is believed that this compound acts as a boron source in catalysis reactions and forms stable complexes with transition metals. The boron atom in this compound can also act as an electrophile, which can react with nucleophiles to form new carbon-carbon bonds.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it has been reported that this compound is non-toxic and does not have any significant adverse effects on human health. This compound has also been used as a fluorescent probe for the detection of metal ions in biological samples.
Advantages and Limitations for Lab Experiments
The advantages of using Potassium (2-chloropyridin-4-yl)trifluoroborate in lab experiments include its high solubility in organic solvents, its stability under various reaction conditions, and its ability to form stable complexes with transition metals. However, the limitations of using this compound include its high cost and limited availability.
Future Directions
There are several future directions for the use of Potassium (2-chloropyridin-4-yl)trifluoroborate in scientific research. One potential application is the use of this compound as a ligand in the development of new catalysts for organic synthesis. Another potential application is the use of this compound as a fluorescent probe for the detection of metal ions in biological samples. Additionally, this compound can be used in the development of new materials with unique properties. Further research is needed to explore the potential applications of this compound in various fields of science.
In conclusion, this compound is a boron-containing compound that has gained significant attention in the scientific research community due to its unique properties and potential applications. This compound has been extensively used in organic synthesis, catalysis, and medicinal chemistry. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to explore the potential applications of this compound in various fields of science.
Synthesis Methods
Potassium (2-chloropyridin-4-yl)trifluoroborate can be synthesized using various methods, including Suzuki-Miyaura cross-coupling reaction, copper-catalyzed boronation, and palladium-catalyzed borylation. Among these methods, the Suzuki-Miyaura cross-coupling reaction is the most commonly used method for the synthesis of this compound. This method involves the reaction of 2-chloropyridine-4-boronic acid with potassium trifluoroborate in the presence of a palladium catalyst and a base.
Scientific Research Applications
Potassium (2-chloropyridin-4-yl)trifluoroborate has been extensively used in scientific research due to its unique properties, such as its ability to form stable complexes with transition metals and its high solubility in organic solvents. This compound has been used in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and materials science. It has also been used as a ligand in catalysis reactions, such as Suzuki-Miyaura cross-coupling reaction, Heck reaction, and Sonogashira coupling reaction.
properties
IUPAC Name |
potassium;(2-chloropyridin-4-yl)-trifluoroboranuide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BClF3N.K/c7-5-3-4(1-2-11-5)6(8,9)10;/h1-3H;/q-1;+1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USJDEMNUMMCTRN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C1=CC(=NC=C1)Cl)(F)(F)F.[K+] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BClF3KN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.44 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 5-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-yl}-1H-pyrrole-2-carboxylate](/img/structure/B2896109.png)
![N1-(2-methoxyphenethyl)-N2-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide](/img/structure/B2896112.png)
![2-[(4-Methoxybenzyl)sulfanyl]-1-(6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-1-ethanone](/img/structure/B2896113.png)
![(E)-3-(furan-3-yl)-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)acrylamide](/img/structure/B2896115.png)
![N-(1,3-benzodioxol-5-ylmethyl)-4-[1-{2-[(2-chlorobenzyl)amino]-2-oxoethyl}-2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl]butanamide](/img/structure/B2896116.png)
![ethyl 2-[9-(4-methoxyphenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate](/img/structure/B2896120.png)
![2-Methoxyethyl 2-cyano-2-[3-(4-phenylpiperazin-1-yl)quinoxalin-2-yl]acetate](/img/structure/B2896126.png)
![4-butoxy-N-[2-(2,3-dimethylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide](/img/structure/B2896131.png)
![4-[3-(4-bromophenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-6-yl]benzene-1,2-diol](/img/structure/B2896132.png)